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Compound of Interest

Compound Name: p-Ethoxyfluoroacetanilide

Cat. No.: B15289587

Disclaimer: There is a significant scarcity of publicly available scientific literature and safety
data for the specific compound N-(4-ethoxyphenyl)-2-fluoroacetamide (CAS 64046-57-7). This
guide has been compiled by extrapolating information from structurally related and well-
characterized analogs, namely N-(4-ethoxyphenyl)acetamide (Phenacetin) and 2-
Fluoroacetamide. The properties and hazards outlined herein are therefore predictive and
should be treated with extreme caution. All handling and research involving this compound
should be conducted under the assumption that it is highly toxic, and appropriate safety

measures must be implemented.

Chemical and Physical Properties

Quantitative data for N-(4-ethoxyphenyl)-2-fluoroacetamide is not readily available. The
following table provides a comparison with its structural analogs.
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N-(4-

N-(4-
ethoxyphenyl)-2-

Property . ethoxyphenyl)aceta 2-Fluoroacetamide
fluoroacetamide . .
. mide (Phenacetin)
(Predicted)
CAS Number 64046-57-7 62-44-2[1] 640-19-7[2]
Molecular Formula C10H12FNO2 C10H13NO2[1] C2H4FNO[2]
Molecular Weight 197.21 g/mol 179.22 g/mol [1] 77.06 g/mol [2]
) ) White crystalline
Appearance Solid (predicted) Colorless crystals[2]
powder
Melting Point Data not available 134-136 °C 107-109 °CJ[2]
Boiling Point Data not available Decomposes Data not available
N ) Slightly soluble in )
Solubility Data not available Soluble in water[2]
water
Synthesis

A general synthetic route for N-(4-ethoxyphenyl)-2-fluoroacetamide would likely involve the

acylation of 4-ethoxyaniline with a reactive derivative of 2-fluoroacetic acid, such as 2-

fluoroacetyl chloride. This is a standard method for the formation of amides.

Reactants

(Z-Fluoroacetyl chIoride\

Products

Reaction Conditions

>El'riethylamine Hydrochloride)

Inert Solvent (e.g., DCM)
Base (e.g., Triethylamine)
Controlled Temperature

4-Ethoxyaniline

N-(4-ethoxyphenyl)-2-fluoroacetamide
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Caption: General synthesis of N-(4-ethoxyphenyl)-2-fluoroacetamide.

Experimental Protocol: General N-Acylation

A representative protocol for the synthesis of a related compound, 2-(4-Fluorophenyl)-N-
phenylacetamide, involves the following steps. This can be adapted for the synthesis of N-(4-
ethoxyphenyl)-2-fluoroacetamide.

e Reaction Setup: Equimolar quantities of 4-ethoxyaniline and a suitable base (e.g.,
triethylamine) are dissolved in an inert solvent such as dichloromethane in a reaction vessel
equipped with a magnetic stirrer and under an inert atmosphere.

» Addition of Acylating Agent: The reaction mixture is cooled in an ice bath, and a solution of 2-
fluoroacetyl chloride in the same solvent is added dropwise while maintaining the
temperature.

» Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC).

e Work-up: Upon completion, the reaction mixture is washed sequentially with a dilute acid
solution, a saturated sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by
recrystallization or column chromatography.

Potential Hazards and Toxicology

Due to the presence of the fluoroacetamide moiety, N-(4-ethoxyphenyl)-2-fluoroacetamide
should be considered highly toxic. Fluoroacetamide is a metabolic poison that disrupts the citric
acid cycle.[2][3]
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Hazard

Predicted for N-(4-
ethoxyphenyl)-2-
fluoroacetamide

N-(4-
ethoxyphenyl)aceta
mide (Phenacetin)

2-Fluoroacetamide

High (by ingestion,

Acute Toxicity inhalation, and dermal  Moderate Very High[2]
contact)
Carcinogenicity Possible Known Carcinogen Data not available
Mutagenicity Possible Data not available Data not available
May cause
Teratogenicity Possible Data not available reproductive
disorders[2]

Organ Toxicity

Potential for
nephrotoxicity and

neurotoxicity

Kidney damage
(analgesic

nephropathy)[4]

Neurotoxin[3]

Signaling Pathway: Postulated Mechanism of
Fluoroacetamide Toxicity

The primary toxic action of fluoroacetamide is through its metabolic conversion to fluorocitrate,

which inhibits the enzyme aconitase in the Krebs cycle.[5][6][7] This leads to a blockage of

cellular respiration.
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Caption: Postulated toxic pathway of N-(4-ethoxyphenyl)-2-fluoroacetamide.
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Signaling Pathway: Metabolic Activation of Phenacetin

Phenacetin (N-(4-ethoxyphenyl)acetamide) is metabolized in the liver, primarily to paracetamol
(acetaminophen), which is responsible for its analgesic effects.[4][8] However, minor metabolic
pathways can lead to toxic metabolites.[9][10]
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Caption: Metabolic pathways of the analog Phenacetin.

Experimental Protocols for Hazard Assessment

Due to the predicted high toxicity, any experimental work with N-(4-ethoxyphenyl)-2-
fluoroacetamide must be conducted in a specialized facility with appropriate containment and
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personal protective equipment.

Experimental Workflow: In Vitro Cytotoxicity Assay

A general workflow to assess the cytotoxicity of a compound is the MTT assay.[11] This assay
measures the metabolic activity of cells as an indicator of cell viability.
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Caption: Workflow for an in vitro cytotoxicity (MTT) assay.
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A detailed protocol for a cytotoxicity assay can be found in various scientific resources.[12][13]
[14][15]

Experimental Workflow: Ames Test for Mutagenicity

The Ames test is a widely used method to assess the mutagenic potential of a chemical
compound using bacteria.[16][17][18]
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Caption: Workflow for the Ames test for mutagenicity.

A detailed protocol for the Ames test is available from various sources.[19][20]
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Conclusion

N-(4-ethoxyphenyl)-2-fluoroacetamide (CAS 64046-57-7) is a compound for which there is a
significant lack of specific data. Based on its chemical structure, it is prudent to assume that it
possesses high toxicity, similar to 2-fluoroacetamide, and may also exhibit carcinogenic
properties and nephrotoxicity associated with the phenacetin structure. Any work with this
compound requires stringent safety protocols and should be undertaken with the utmost care
by trained professionals in a suitable laboratory environment. Further research is necessary to
fully characterize the physicochemical properties, toxicological profile, and biological activity of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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